Cas no 101212-94-6 (2-(2-bromo-4-nitrophenyl)ethan-1-ol)

• Product Name: 2-(2-bromo-4-nitrophenyl)ethan-1-ol
• CAS No: 101212-94-6
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 3553729
• PubChem ID: 69857876
• Update Time: 2025-04-22

2-(2-bromo-4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2-bromo-4-nitro-
• 2-(2-bromo-4-nitrophenyl)ethan-1-ol
• SCHEMBL6665984
• 101212-94-6
• 2-(2-bromo-4-nitrophenyl)ethanol
• EN300-1922612
• 2-Bromo-4-nitrophenethyl alcohol

• Inchi： 1S/C8H8BrNO3/c9-8-5-7(10(12)13)2-1-6(8)3-4-11/h1-2,5,11H,3-4H2
• InChI Key： PPRYITQQMICKHK-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC=C([N+]([O-])=O)C=C1Br

Computed Properties

• Exact Mass: 244.96876Da
• Monoisotopic Mass: 244.96876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes